(3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride

• Molecular Formula: C10H12BrClO4S
• Molecular Weight: 343.62 g/mol
• IUPAC Name: (3-bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride
• InChI: InChI=1S/C10H12BrClO4S/c1-3-16-10-8(11)4-7(5-9(10)15-2)6-17(12,13)14/h4-5H,3,6H2,1-2H3
• InChI Key: SNBMXABPIQRALD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)CS(=O)(=O)Cl)OC

Description

"(3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride" is a substituted aromatic sulfonyl chloride derivative. The bromo, ethoxy, and methoxy substituents on the phenyl ring may modulate its physical properties (e.g., solubility, volatility) and reactivity compared to simpler sulfonyl chlorides like methanesulfonyl chloride (CH₃SO₂Cl) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride typically involves the sulfonylation of the corresponding phenol derivative. The process can be summarized as follows:

Starting Material: The synthesis begins with (3-Bromo-4-ethoxy-5-methoxyphenol).

Sulfonylation: The phenol is reacted with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is typically carried out at low temperatures to prevent side reactions.

Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride are not well-documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride undergoes several types of chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives.

Oxidation and Reduction: The bromine substituent can participate in oxidation-reduction reactions, although these are less common.

Coupling Reactions: The compound can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common nucleophiles include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents like dichloromethane or acetonitrile.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products

Sulfonamides: Formed by reaction with amines.

Sulfonates: Formed by reaction with alcohols or thiols.

Biaryl Compounds: Formed through coupling reactions.

Scientific Research Applications

(3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride has several applications in scientific research:

Organic Synthesis: It is used as a building block for the synthesis of more complex molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly as an intermediate in the synthesis of active pharmaceutical ingredients.

Material Science: It is used in the preparation of functional materials, including polymers and advanced composites.

Biological Studies: The compound is used in biochemical assays and studies involving enzyme inhibition and protein modification.

Mechanism of Action

The mechanism of action of (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride primarily involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles. This leads to the formation of sulfonamide or sulfonate derivatives, which can further interact with biological targets or participate in additional chemical reactions.

Comparison with Similar Compounds

Reactivity and Stability

Compound	Reactivity with NaOH Hydrolysis	Stability Notes
Methanesulfonyl chloride	Highly reactive (room temp)	Rapid hydrolysis to methanesulfonic acid
Benzenesulfonyl chloride	Moderate reactivity (3 h stirring)	Requires prolonged stirring
p-Toluenesulfonyl chloride	Low reactivity (24 h stirring or reflux)	Electron-donating methyl group reduces reactivity
Target compound*	Likely moderate reactivity	Bromo (EWG) may enhance reactivity; ethoxy/methoxy (EDG) may offset effects

*EWG = Electron-withdrawing group; EDG = Electron-donating group.

Key Findings :

• Methanesulfonyl chloride’s aliphatic structure allows rapid hydrolysis, while aromatic sulfonyl chlorides (e.g., benzenesulfonyl chloride) require extended reaction times due to resonance stabilization of the sulfonyl group .
• However, ethoxy and methoxy groups (EDG via resonance) may counteract this effect, leading to reactivity comparable to benzenesulfonyl chloride .

Hazard Profiles

Compound	Acute Toxicity (Oral, Dermal, Inhalation)	Corrosivity	Environmental Hazards
Methanesulfonyl chloride	H301, H311, H330 (fatal if inhaled)	H314 (skin/eye corrosion)	H412 (chronic aquatic toxicity)
Benzenesulfonyl chloride	Similar to methanesulfonyl chloride*	Likely corrosive	High aquatic toxicity*
Target compound*	Likely severe (similar to methanesulfonyl chloride)	High risk due to -SO₂Cl	Potential chronic aquatic harm

*Assumed based on sulfonyl chloride class hazards .

Key Findings :

• Methanesulfonyl chloride exhibits severe acute toxicity (oral, dermal, inhalation) and corrosivity, necessitating stringent personal protective equipment (PPE) and ventilation .
• The target compound’s hazards are expected to align with sulfonyl chloride norms, though reduced volatility (due to bulky phenyl substituents) may lower inhalation risks compared to methanesulfonyl chloride .

Key Findings :

• All sulfonyl chlorides require protection from moisture, heat, and incompatible substances (e.g., oxidizers) .
• The target compound’s destruction would likely follow protocols for moderately reactive sulfonyl chlorides, involving extended NaOH treatment .

Biological Activity

(3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride is a synthetic compound that has gained attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activities associated with this compound, focusing on its antiviral, anticancer, and antibacterial properties, supported by relevant data and findings from various studies.

Chemical Structure and Properties

The compound is characterized by the presence of a bromine atom, ethoxy and methoxy substituents on the phenyl ring, and a methanesulfonyl chloride functional group. These structural features are crucial for its biological activity.

Antiviral Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant antiviral properties. For instance, derivatives of biaryl amides have shown efficacy against viruses such as Hepatitis C Virus (HCV) and Human Immunodeficiency Virus (HIV).

Structure-Activity Relationship (SAR)

A study on biaryl amide derivatives revealed that modifications at specific positions greatly influence antiviral activity. Key findings include:

• Compounds with an isopropyl group at the R3 position exhibited enhanced anti-HCV activity with EC50 values ranging from 0.09 to 1.32 μM .
• The introduction of lipophilic groups appears to be beneficial for antiviral potency, highlighting the importance of molecular structure in drug design.

Anticancer Activity

The anticancer potential of (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride has been evaluated in various cancer cell lines. Compounds with similar structures have demonstrated cytotoxic effects against multiple cancer types.

Case Studies

• Breast Cancer : In vitro studies showed that mesylated derivatives exhibited IC50 values of 16.4 μM against human breast carcinoma cells . The mechanism involved induction of apoptosis and cell cycle arrest.
• Leukemia : Some derivatives were tested against K562 leukemia cells but did not show significant activity at concentrations ≤100 µg/mL .
• Lung Cancer : Compounds similar to (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride demonstrated inhibitory effects on A549 lung adenocarcinoma cells, inducing cell cycle arrest and apoptosis through ROS-mediated pathways .

Antibacterial Activity

The antibacterial properties of related sulfonamide compounds have been documented, suggesting potential for (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride in treating bacterial infections.

Summary of Biological Activities

Activity	Cell Line/Pathogen	IC50/EC50 Values	Mechanism
Antiviral	HCV	0.09 - 1.32 μM	Inhibition of viral replication
Anticancer	MCF-7 Breast Cancer	5.56 μM	Induction of apoptosis
	K562 Leukemia	>100 µg/mL	No significant activity
	A549 Lung Cancer	Not specified	ROS-mediated apoptosis
Antibacterial	Various Bacteria	Not specified	Inhibition of bacterial growth

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (3-Bromo-4-ethoxy-5-methoxyphenyl)methanesulfonyl chloride, and how can purity be optimized?

• Methodology : The compound can be synthesized via sulfonation of the parent aromatic system followed by chlorination. For example, analogous sulfonyl chlorides are prepared using sulfur trioxide or chlorosulfonic acid under controlled anhydrous conditions . Purification typically involves recrystallization or column chromatography, with purity verified via HPLC (>95% purity thresholds, as seen in brominated phenol derivatives ). Stability during storage requires inert atmospheres (argon) and low temperatures (−20°C) to prevent hydrolysis.

Q. Which spectroscopic techniques are most reliable for characterizing this compound?

• Methodology :

• NMR : $^1$H and $^13$C NMR identify substitution patterns on the phenyl ring (e.g., bromo, ethoxy, methoxy groups).
• IR : Confirms sulfonyl chloride (S=O stretch at ~1370–1350 cm$^{-1}$ and 1175–1150 cm$^{-1}$) .
• Mass Spectrometry : High-resolution MS validates molecular weight (e.g., [M]$^+$ for C$_{10}$H$_{12}$BrClO$_4$S).
• Elemental Analysis : Ensures stoichiometric consistency (e.g., Br content via combustion analysis) .

Q. How do reaction conditions influence the stability of the sulfonyl chloride group during derivatization?

• Methodology : The sulfonyl chloride group is sensitive to moisture. Reactions should be conducted under anhydrous solvents (e.g., dry THF or DCM) with molecular sieves. Kinetic studies using in situ $^19$F NMR (for fluorine analogs) or quenching with alcohols can monitor degradation rates .

Advanced Research Questions

Q. How do electron-donating substituents (ethoxy, methoxy) modulate the reactivity of the sulfonyl chloride in nucleophilic substitutions?

• Methodology : The ethoxy and methoxy groups activate the para position via electron donation, directing nucleophiles (e.g., amines) to the sulfonyl chloride. Competitive pathways can be analyzed using Hammett plots or DFT calculations. For example, steric hindrance from bulky substituents may slow reactivity, as observed in silacyclopropane systems .

Q. What transition metal-catalyzed strategies enable the incorporation of this compound into silacyclic frameworks?

• Methodology : Palladium or rhodium catalysts facilitate C–Si bond formation. For instance:

• Palladium : Catalyzes silylene transfer to allylic sulfides, forming silacyclobutanes (e.g., 80% yield with Pd(OAc)$_2$/PPh$_3$) .
• Rhodium : Cleaves robust Si–C bonds under mild conditions (e.g., RhCl(PPh$_3$)$_3$ at 60°C) to generate benzosiloles .
• Experimental design should optimize catalyst loading (5–10 mol%), solvent (toluene/DMF), and temperature (60–100°C) .

Q. How does the bromo substituent influence regioselectivity in cross-coupling reactions?

• Methodology : The bromo group acts as a directing/leaving group in Suzuki-Miyaura or Buchwald-Hartwig couplings. For example:

• Palladium : Coupling with arylboronic acids yields biaryl sulfonamides, with regioselectivity controlled by ligand choice (e.g., XPhos vs. SPhos) .
• Contradictions : Competing pathways (e.g., C–Br vs. C–SO$_2$Cl activation) require mechanistic probes like isotopic labeling or kinetic isotope effects .

Key Methodological Insights

• Steric Effects : Bulky substituents (e.g., 2-methylbutyronitrile in nitrile couplings) can halt reactions at intermediates, enabling isolation of multisubstituted products .
• Catalyst Selection : Silver catalysts activate strained silacyclopropanes, while zinc/copper systems favor carbonyl insertions .
• Contradiction Resolution : Conflicting data on Pd vs. Rh efficacy in C–Si bond cleavage can be addressed by comparing solvent polarity (e.g., DMF vs. THF) and ligand steric profiles .